Cas no 69884-94-2 (3-[bis(2-chloroethyl)amino]-N-phenylbenzamide)

• Product Name: 3-[bis(2-chloroethyl)amino]-N-phenylbenzamide
• CAS No: 69884-94-2
• MF: C₁₇H₁₈Cl₂N₂O
• MW: 337.243622303009
• CID: 1740210
• PubChem ID: 50923
• Update Time: 2025-04-21

3-[bis(2-chloroethyl)amino]-N-phenylbenzamide Chemical and Physical Properties

Names and Identifiers

• 3-[bis(2-chloroethyl)amino]-N-phenylbenzamide
• N-Phenyl-3-[bis(2-chloroethyl)amino]benzamide
• 69884-94-2
• BENZANILIDE, 3-(BIS(2-CHLOROETHYL)AMINO)-
• DTXSID80220163

• Inchi： 1S/C17H18Cl2N2O/c18-9-11-21(12-10-19)16-8-4-5-14(13-16)17(22)20-15-6-2-1-3-7-15/h1-8,13H,9-12H2,(H,20,22)
• InChI Key： NDIOTDBCSWYSBF-UHFFFAOYSA-N
• SMILES： ClCCN(CCCl)C1C=CC=C(C(NC2C=CC=CC=2)=O)C=1

Computed Properties

• Exact Mass: 336.07984
• Monoisotopic Mass: 336.08
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 329
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 32.3A^2

Experimental Properties

• Density: 1.286
• Boiling Point: 432.4°C at 760 mmHg
• Flash Point: 215.3°C
• Refractive Index: 1.637
• PSA: 32.34